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Compound of Interest

Compound Name: Methyl Cinnoline-6-carboxylate

CAS No.: 318276-74-3

Cat. No.: B1599777

Get Quote

Executive Summary: The Cinnoline-6-carboxylate
Platform
Methyl Cinnoline-6-carboxylate is a critical pharmacophore intermediate, often utilized as a

bioisosteric alternative to quinoline and quinazoline scaffolds in kinase inhibitors (e.g., c-Met,

EGFR) and phosphodiesterase (PDE) modulators. While the cinnoline core (1,2-

diazanaphthalene) offers unique electronic properties—specifically a lower pKa (~2.6)

compared to quinoline (~4.9) and distinct hydrogen bond acceptor capabilities at N2—the

methyl ester functionality at position 6 often represents a metabolic liability (rapid hydrolysis) or

a solubility bottleneck.

This guide objectively compares Methyl Cinnoline-6-carboxylate with its primary bioisosteric

replacements, focusing on Scaffold Hopping (Core modification) and Functional Group

Replacement (Ester modification).

Scaffold Bioisosterism: The Core Architecture
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The choice between Cinnoline and its diazanaphthalene isomers is rarely arbitrary; it dictates

the molecule's electrostatic potential map (ESP) and solvent interaction.

Comparative Analysis: Cinnoline vs. Alternatives
Feature

Cinnoline

(Reference)

Quinoline

(Alternative A)

Quinazoline

(Alternative B)

Phthalazine

(Alternative C)

Structure

1,2-

Diazanaphthalen

e

1-

Azanaphthalene

1,3-

Diazanaphthalen

e

2,3-

Diazanaphthalen

e

N-Atom Count 2 (Adjacent) 1 2 (Meta) 2 (Adjacent)

Basic pKa ~2.64 (Low) ~4.90 (Moderate) ~3.50 (Low-Mod) ~3.47

LogP

(Lipophilicity)

Lower (More

Polar)
Higher Moderate Moderate

Metabolic Risk
N-N Reductive

cleavage

CYP450

Oxidation (Pos

2/3)

Generally Stable
N-N Reductive

cleavage

Solubility
High (Dipolar

character)
Low Moderate Moderate

Key Application
PDE4, GABA-A

Ligands

Antimalarials,

Kinase Inh.[1]

EGFR/HER2

Inhibitors

VEGFR

Inhibitors

Expert Insight: When to Switch?
Switch to Quinoline: If your cinnoline lead suffers from rapid reductive metabolism of the

N=N bond in vivo (a common liability in cytosolic environments). Quinolines offer higher

metabolic stability but lower aqueous solubility.

Switch to Quinazoline: If targeting ATP-binding pockets (kinases). The N1/N3 arrangement of

quinazoline mimics the adenine ring of ATP more effectively than the N1/N2 of cinnoline.

Stay with Cinnoline: If you require a highly polar scaffold to lower LogP without adding

solubilizing tails. The adjacent nitrogens create a strong dipole, improving solubility.
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Visualization: Scaffold Hopping Logic
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Figure 1: Strategic decision pathways for scaffold hopping from a Cinnoline core.

Substituent Bioisosterism: The Ester Replacement
The "Methyl Carboxylate" group is chemically labile. In drug design, it is frequently replaced to

improve half-life (

) while maintaining the carbonyl's hydrogen bond acceptor role.

The Amide Isostere (Primary Replacement)
Converting the methyl ester to a Carboxamide is the standard optimization step.

Effect: Increases metabolic stability against esterases.

Opportunity: Allows introduction of solubilizing groups (e.g., piperazine tails) or specific

hydrophobic motifs to fill binding pockets.

The Heterocyclic Isostere (Advanced Replacement)
Replacing the ester with a 5-membered heterocycle (e.g., 1,2,4-Oxadiazole) is a powerful

tactic.

Bioisostere: 1,2,4-Oxadiazole.
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Rationale: Mimics the planar geometry and electron distribution of the ester/amide but

removes the hydrolyzable carbonyl bond.

Data Support: Studies in anti-tubercular agents show that oxadiazole-cinnolines maintain

potency while significantly improving serum stability compared to their ester precursors.

Comparative Data: Ester vs. Bioisosteres
Property

Methyl Ester (-

COOMe)
Amide (-CONH-R) 1,2,4-Oxadiazole

H-Bond Acceptors 2 2 (plus 1 Donor) 3

Metabolic Stability Low (Hydrolysis) High Very High

TPSA (Å²) ~26 ~43 ~39

Synthetic Access Precursor 1 Step (Aminolysis)
2 Steps (from

Nitrile/Amide)

Experimental Protocols
Protocol A: Synthesis of Methyl Cinnoline-6-carboxylate
(The Reference)
Validation: This protocol utilizes the Richter synthesis pathway, optimized for scale.

Diazotization: Dissolve 4-amino-3-iodobenzoic acid methyl ester (1.0 eq) in conc. HCl/water

at 0°C. Add NaNO₂ (1.1 eq) dropwise. Stir for 30 min.

Cyclization: Transfer the diazonium salt solution into a refluxing solution of maleic acid

(excess) or directly heat (Richter cyclization variant depending on propiolic acid availability).

Modern variant: Use Sonogashira coupling of the iodo-intermediate with

trimethylsilylacetylene, followed by diazotization/cyclization.

Purification: Neutralize with Na₂CO₃. Extract with EtOAc. Purify via flash chromatography

(Hexane/EtOAc gradient).
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QC Check: ¹H NMR (CDCl₃) should show characteristic doublet signals for H3/H4 protons

(~7.8-8.5 ppm).

Protocol B: Bioisosteric Conversion to 1,2,4-Oxadiazole
Objective: Convert the C-6 ester to a metabolically stable oxadiazole.

Hydrazide Formation: Reflux Methyl Cinnoline-6-carboxylate with hydrazine hydrate (5 eq)

in ethanol for 4 hours. Precipitate the hydrazide.

Cyclization: Treat the hydrazide with the appropriate carboxylic acid (R-COOH) equivalents

in POCl₃ (Phosphorus oxychloride) at 100°C for 6 hours.

Workup: Quench with ice water. Neutralize with NaHCO₃. The precipitate is the crude

oxadiazole-cinnoline.

Validation: Mass Spectrometry (ESI+) will show [M+H]+ corresponding to the loss of 2H₂O

from the hydrazide+acid condensation.

Visualization: Synthetic Workflow
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Figure 2: Synthetic pathway for converting the ester scaffold to a stable oxadiazole bioisostere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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